Cas no 2137572-78-0 (5-pentyl-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride)

• Product Name: 5-pentyl-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride
• CAS No: 2137572-78-0
• MF: C₁₀H₁₈FN₃O₂S
• MW: 263.332224369049
• CID: 5938418
• PubChem ID: 165868539
• Update Time: 2025-05-25

5-pentyl-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2137572-78-0
• 5-pentyl-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride
• EN300-782826

• Inchi： 1S/C10H18FN3O2S/c1-3-5-6-7-9-12-13-10(17(11,15)16)14(9)8-4-2/h3-8H2,1-2H3
• InChI Key： REYGKGLYEMHFOH-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(CCCCC)N1CCC)(=O)(=O)F

Computed Properties

• Exact Mass: 263.11037616g/mol
• Monoisotopic Mass: 263.11037616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 73.2Ų

Additional information on 5-pentyl-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride

5-Pentyl-4-propyl-4H-1,2,4-triazole-3-sulfonyl Fluoride: A Comprehensive Overview

5-Pentyl-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride, identified by the CAS registry number CAS No. 2137572-78-0, is a specialized chemical compound with significant applications in various fields. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their role in organic synthesis and as intermediates in the pharmaceutical and agrochemical industries. The structure of this compound is characterized by a triazole ring system substituted with pentyl and propyl groups at specific positions, along with a sulfonyl fluoride moiety that imparts unique chemical reactivity.

The synthesis of 5-pentyl-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride involves a series of well-defined chemical reactions that ensure high purity and structural integrity. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with improved yields and reduced environmental impact. Researchers have explored various routes, including nucleophilic substitution and coupling reactions, to optimize its synthesis. These efforts have been documented in several peer-reviewed journals, highlighting the importance of this compound in modern organic chemistry.

In terms of applications, 5-pentyl-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride has found significant use as an intermediate in the development of bioactive molecules. Its sulfonyl fluoride group acts as a reactive site for further functionalization, making it an ideal precursor for constructing complex molecular architectures. For instance, it has been employed in the synthesis of novel insecticides and herbicides, contributing to sustainable agricultural practices. Additionally, this compound has shown potential in medicinal chemistry as a building block for designing drugs targeting specific biological pathways.

Recent studies have focused on understanding the pharmacokinetic properties and toxicity profile of 5-pentyl-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride. Preclinical evaluations indicate that it exhibits low acute toxicity when administered at recommended doses. However, long-term exposure studies are still underway to assess its potential chronic effects on human health and the environment. These findings underscore the need for stringent safety protocols during handling and storage of this compound.

The environmental impact of CAS No. 2137572-78-0 has also been a topic of recent research. Studies suggest that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in natural ecosystems. This biodegradability makes it a more eco-friendly alternative compared to other sulfonyl fluorides currently in use. Regulatory agencies have taken note of these findings and are considering this compound for inclusion in green chemistry initiatives.

In conclusion, 5-pentyl